Cas no 141831-73-4 (3-Bromo-5-isobutyl-1H-1,2,4-triazole)

• Product Name: 3-Bromo-5-isobutyl-1H-1,2,4-triazole
• CAS No: 141831-73-4
• MF: C₆H₁₀BrN₃
• MW: 204.06769990921
• MDL: MFCD12827518
• CID: 1074082
• PubChem ID: 45495597
• Update Time: 2025-08-03

3-Bromo-5-isobutyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-isobutyl-1H-1,2,4-triazole
• 1H-1,2,4-Triazole, 3-bromo-5-(2-methylpropyl)-
• ACMC-20e3gx
• BB_SC-7581
• BBL011173
• CTK0B6526
• MolPort-008-154-157
• STK930502
• VS-02866
• AKOS005173658
• MFCD12827518
• ALBB-012365
• AT12527
• 141831-73-4
• DTXSID60670521
• 3-bromo-5-(2-methylpropyl)-1H-1,2,4-triazole

• MDL： MFCD12827518
• Inchi： 1S/C6H10BrN3/c1-4(2)3-5-8-6(7)10-9-5/h4H,3H2,1-2H3,(H,8,9,10)
• InChI Key： RJITVBCZEZOLIH-UHFFFAOYSA-N
• SMILES： BrC1=NNC(CC(C)C)=N1

Computed Properties

• Exact Mass: 203.0059
• Monoisotopic Mass: 203.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.493
• Boiling Point: 312.5°C at 760 mmHg
• Flash Point: 142.8°C
• Refractive Index: 1.547
• PSA: 41.57

3-Bromo-5-isobutyl-1H-1,2,4-triazole Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides